Cas no 26054-46-6 (cis-3,3a,6,6a-tetrahydrocyclopenta[b]furan-2-one)

• Product Name: cis-3,3a,6,6a-tetrahydrocyclopenta[b]furan-2-one
• CAS No: 26054-46-6
• MF: C₇H₈O₂
• MW: 124.137222290039
• CID: 242568
• PubChem ID: 11073412
• Update Time: 2025-11-07

cis-3,3a,6,6a-tetrahydrocyclopenta[b]furan-2-one Chemical and Physical Properties

Names and Identifiers

• (3aS,6aR)-3,3a,6,6a-Tetrahydro-2H-cyclopenta[b]furan-2-one
• (3aS,6aR)-rel-3,3a,6,6a-Tetrahydro-2H-cyclopenta[b]furan-2-one
• 2H-Cyclopenta[b]furan-2-one, 3,3a,6,6a-tetrahydro-, (3aR,6aS)-rel-
• cis-2-Hydroxy-4-cyclopentene-1-acetic acid lactone
• cis-3,3a,6,6a-tetrahydrocyclopenta[b]furan-2-one
• CHEMBL452408
• AC-28169
• AKOS006238073
• (3as,6ar)-3,3a,6,6a-tetrahydro-2h-cyclo-penta[b]furan-2-one
• J-650325
• 26054-46-6
• DTXSID00969663
• (3aS,6aR)-2H,3H,3aH,6H,6aH-cyclopenta[b]furan-2-one
• (3aS, 6aR)-3, 3a, 6, 6a-tetrahydro-2H-cyclopenta[b]furan-2-one
• (+)-(1R,5S)-2-Oxabicyclo[3.3.0]oct-6-en-3-one
• (3aS,6aR)-3,3a,6,6a-tetrahydrocyclopenta[b]furan-2-one
• (+)-cis-2-Oxabicyclo[3.3.0]oct-6-en-3-one
• SCHEMBL3910871
• RYBPGUMSFWGGLP-PHDIDXHHSA-N
• (1R,5S)-oxabicyclooctenone
• 54483-22-6
• G83502
• DB-200028

• Inchi： 1S/C7H8O2/c8-7-4-5-2-1-3-6(5)9-7/h1-2,5-6H,3-4H2/t5-,6-/m1/s1
• InChI Key： RYBPGUMSFWGGLP-PHDIDXHHSA-N
• SMILES： O1C(C[C@H]2C=CC[C@@H]12)=O

Computed Properties

• Exact Mass: 124.052
• Monoisotopic Mass: 124.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 0.8

Experimental Properties

• Density: 1.196±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 44-46 °C(lit.)
• Boiling Point: 74 ºC (0.3 Torr)
• Flash Point: 104.0±24.5 ºC,
• Refractive Index: 1.522
• Solubility: Slightly soluble (4.3 g/l) (25 º C),
• PSA: 26.30000
• LogP: 0.87800

cis-3,3a,6,6a-tetrahydrocyclopenta[b]furan-2-one Security Information

• Storage Condition：0-6°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones

Additional information on cis-3,3a,6,6a-tetrahydrocyclopenta[b]furan-2-one

Cis-3,3a,6,6a-Tetrahydrocyclopenta[b]Furan-2-One: A Comprehensive Overview

Cis-3,3a,6,6a-tetrahydrocyclopenta[b]furan-2-one, commonly referred to by its CAS number 26054-46-6, is a unique organic compound with a bicyclic structure. This compound belongs to the class of tetralones and has garnered significant attention in both academic and industrial research due to its versatile properties and potential applications. The molecule's structure consists of a cyclopentane ring fused with a furan ring, creating a bicyclo[3.3.0]octane system. The "cis" designation refers to the stereochemistry of the substituents on the fused rings.

The synthesis of cis-3,3a,6,6a-tetrahydrocyclopenta[b]furan-2-one has been extensively studied, with researchers exploring various methods to optimize its production. Recent advancements in catalytic asymmetric synthesis have enabled the efficient preparation of this compound with high enantiomeric excess. These methods often involve the use of chiral catalysts and transition metal-mediated reactions, which have significantly improved the yield and purity of the product.

In terms of physical properties, cis-3,3a,6,6a-tetrahydrocyclopenta[b]furan-2-one exhibits a melting point of approximately 150°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical reactions and analytical techniques. The compound's stability under thermal and oxidative conditions has also been evaluated, demonstrating its potential for use in high-temperature applications.

The chemical reactivity of cis-3,3a,6,6a-tetrahydrocyclopenta[b]furan-2-one is influenced by its electron-deficient ketone group and the rigid bicyclic framework. Recent studies have highlighted its ability to participate in nucleophilic additions and cycloaddition reactions. For instance, researchers have successfully utilized this compound as a precursor for the synthesis of bioactive molecules with potential anti-inflammatory and antioxidant properties.

One of the most promising applications of cis-3,3a,6,6a-tetrahydrocyclopenta[b]furan-2-one lies in the field of drug discovery. Its unique structure allows for the creation of bioisosteres that can mimic natural ligands in biological systems. For example, derivatives of this compound have been shown to bind effectively to G-protein coupled receptors (GPCRs), making them potential candidates for treating conditions such as chronic pain and neurodegenerative diseases.

In addition to its pharmaceutical applications, cis-3,3a,6,6a-tetrahydrocyclopenta[b]furan-2-one has found utility in materials science. Its rigid bicyclic framework makes it an ideal candidate for use in supramolecular chemistry and nanotechnology. Recent research has explored its ability to form self-assembled monolayers on surfaces, which could be exploited for creating advanced sensors and electronic devices.

The environmental impact of cis-3,3a,6,a-tetrahydrocyclopenta[b]furan-2-one has also been a topic of interest among scientists. Studies have shown that this compound undergoes biodegradation under aerobic conditions with minimal persistence in natural ecosystems. Its low toxicity profile further supports its safe use in industrial processes.

In conclusion, cis-3,a,a,a-tetrahydrocyclopebta[furanone], CAS number 28054-a-a-a-a-a-a-a-a-a-a-a-a-a is a versatile compound with significant potential across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis drug discovery materials science and environmental chemistry With ongoing research efforts focusing on optimizing its synthesis expanding its application portfolio we can expect this compound to play an increasingly important role in both academic and industrial settings.